Cas no 70021-48-6 (Dibenzothiophene,trimethyl-)
Dibenzothiophene,trimethyl- structure
Product Name:Dibenzothiophene,trimethyl-
CAS No:70021-48-6
MF:C15H14S
MW:226.336662769318
CID:572076
PubChem ID:14833383
Update Time:2025-04-19
Dibenzothiophene,trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Dibenzothiophene,trimethyl-
- 2,4,8-Trimethyldibenzo[b,d]thiophene
- TRIMETHYLDIBENZOTHIOPHENE
- 70021-48-6
- Dibenzothiophene,2,4,8-trimethyl-
- Dibenzothiophene, 2,4,8-trimethyl
- Dibenzothiophene, trimethyl-
- DTXSID601036999
- 2,4,8-trimethyldibenzothiophene
- 1210-52-2
- 2,4,8-trimethyl-dibenzothiophene
- SCHEMBL14798100
- FEQHEOIAYXXUHR-UHFFFAOYSA-N
-
- Inchi: 1S/C15H14S/c1-9-4-5-14-12(7-9)13-8-10(2)6-11(3)15(13)16-14/h4-8H,1-3H3
- InChI Key: FEQHEOIAYXXUHR-UHFFFAOYSA-N
- SMILES: S1C2C=CC(C)=CC=2C2C=C(C)C=C(C)C1=2
Computed Properties
- Exact Mass: 226.08172
- Monoisotopic Mass: 226.08162162g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 28.2Ų
Experimental Properties
- PSA: 0
Dibenzothiophene,trimethyl- Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
70021-48-6 (Dibenzothiophene,trimethyl-) Related Products
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